Cas no 2229157-38-2 ({1-3-(dimethylamino)propylcyclopropyl}methanamine)

• Product Name: {1-3-(dimethylamino)propylcyclopropyl}methanamine
• CAS No: 2229157-38-2
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6255667
• PubChem ID: 165626169
• Update Time: 2025-10-29

{1-3-(dimethylamino)propylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(dimethylamino)propylcyclopropyl}methanamine
• 2229157-38-2
• EN300-1768389
• {1-[3-(dimethylamino)propyl]cyclopropyl}methanamine

• Inchi： 1S/C9H20N2/c1-11(2)7-3-4-9(8-10)5-6-9/h3-8,10H2,1-2H3
• InChI Key： ILZMWYKPIHFMAJ-UHFFFAOYSA-N
• SMILES： NCC1(CCCN(C)C)CC1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-3-(dimethylamino)propylcyclopropyl}methanamine

Comprehensive Overview of {1-3-(Dimethylamino)propylcyclopropyl}methanamine (CAS No. 2229157-38-2)

{1-3-(Dimethylamino)propylcyclopropyl}methanamine (CAS No. 2229157-38-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This compound, characterized by its cyclopropyl core and dimethylamino functional groups, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the design of small-molecule inhibitors and ligands for receptor targeting.

The molecular structure of {1-3-(Dimethylamino)propylcyclopropyl}methanamine features a cyclopropane ring, which is known for its high ring strain and conformational rigidity. This property enhances the compound's ability to interact with biological targets, such as enzymes and receptors, with high specificity. The presence of the dimethylamino group further contributes to its solubility and reactivity, enabling efficient derivatization for various applications. Recent studies have highlighted its potential in the synthesis of neurologically active compounds, aligning with the growing demand for innovative treatments in neurodegenerative diseases and mental health disorders.

In the context of green chemistry and sustainable synthesis, {1-3-(Dimethylamino)propylcyclopropyl}methanamine has been explored as a building block for environmentally friendly processes. Its modular structure allows for efficient coupling reactions, reducing the need for hazardous reagents and minimizing waste. This aligns with the global shift toward eco-friendly chemical production, a topic of immense interest among researchers and policymakers. Additionally, its compatibility with catalytic systems and flow chemistry techniques underscores its relevance in modern industrial applications.

The compound's pharmacokinetic properties have also been a focal point of recent investigations. Preliminary data suggest that its lipophilic nature and membrane permeability make it a promising candidate for drug delivery systems. This is particularly relevant in the era of personalized medicine, where tailored therapeutic solutions are in high demand. Furthermore, its potential role in proteomics and metabolomics research has sparked interest, as scientists seek to unravel its interactions with biological pathways.

From a commercial perspective, {1-3-(Dimethylamino)propylcyclopropyl}methanamine (CAS No. 2229157-38-2) is gaining traction as a high-value intermediate in the fine chemicals market. Its synthesis and purification protocols have been optimized to meet the stringent requirements of Good Manufacturing Practices (GMP), ensuring consistent quality for industrial-scale production. This has opened doors for collaborations between academic institutions and pharmaceutical companies, driving innovation in medicinal chemistry and process development.

In summary, {1-3-(Dimethylamino)propylcyclopropyl}methanamine represents a compelling case study in the intersection of chemical innovation and biomedical research. Its multifaceted applications, from drug discovery to sustainable chemistry, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.